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Compound of Interest

Compound Name: (+)-3-(Trifluoroacetyl)camphor

Cat. No.: B1580820 Get Quote

Technical Guide: Physical Properties of (+)-3-
(Trifluoroacetyl)camphor
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of (+)-3-
(Trifluoroacetyl)camphor, a versatile fluorinated camphor derivative. Its unique structure and

properties make it a valuable intermediate in the synthesis of pharmaceuticals and other

specialty chemicals.[1] This document focuses on its boiling point and density, presenting

quantitative data, detailed experimental protocols for their determination, and workflow

visualizations to aid in laboratory practice.

Core Physical Properties
(+)-3-(Trifluoroacetyl)camphor is typically a colorless to slightly pink-orange liquid at room

temperature.[1][2] Key physical data are summarized below.
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Property Value Conditions

Boiling Point 100 - 101 °C at 16 mmHg

Density 1.172 g/mL at 25 °C

Molecular Formula C₁₂H₁₅F₃O₂

Molecular Weight 248.24 g/mol

Refractive Index n20/D 1.451

Data sourced from multiple chemical suppliers and databases.[1][2][3][4]

Experimental Protocols
Accurate determination of physical properties is critical for reaction planning, process scale-up,

and quality control. The following sections detail the methodologies for measuring the boiling

point and density of (+)-3-(Trifluoroacetyl)camphor.

Boiling Point Determination (Micro-scale Method)
The boiling point of (+)-3-(Trifluoroacetyl)camphor is reported at reduced pressure, indicating

that the compound may degrade or oxidize at its atmospheric boiling point. Therefore, a

vacuum distillation or a micro-scale method is appropriate. The Thiele tube method is a reliable

micro-scale technique.

Objective: To determine the boiling point of a small sample of (+)-3-(Trifluoroacetyl)camphor.

Materials:

Thiele tube

High-boiling mineral oil

Thermometer (calibrated)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)
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Rubber band or wire for attachment

Bunsen burner or other heat source

(+)-3-(Trifluoroacetyl)camphor sample

Procedure:

Sample Preparation: Add a small amount (approx. 0.5 mL) of (+)-3-
(Trifluoroacetyl)camphor into the small test tube.

Capillary Insertion: Place the capillary tube into the test tube with the open end down.

Assembly: Attach the test tube to the thermometer using a rubber band. The bottom of the

test tube should be aligned with the thermometer bulb.

Heating: Insert the assembly into the Thiele tube filled with mineral oil. The sample should be

positioned in the main body of the tube.

Observation: Gently heat the side arm of the Thiele tube. As the temperature rises, a stream

of bubbles will emerge from the capillary tube.

Equilibrium: Continue heating until a continuous and rapid stream of bubbles is observed.

Cooling and Measurement: Remove the heat source. The boiling point is the temperature at

which the liquid just begins to enter the capillary tube as the apparatus cools.
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Preparation

Measurement

Add sample to test tube

Insert inverted capillary tube

Attach tube to thermometer

Insert assembly into Thiele tube

Heat side arm gently

Observe continuous bubble stream

Remove heat and cool

Record temperature at liquid entry into capillary
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Caption: Workflow for Boiling Point Determination.
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Density Determination (Pycnometer Method)
The density of a liquid can be determined with high precision using a pycnometer, which is a

glass flask with a specific, accurately known volume.

Objective: To accurately determine the density of (+)-3-(Trifluoroacetyl)camphor at a

specified temperature.

Materials:

Pycnometer (e.g., 10 mL or 25 mL) with a stopper containing a capillary bore

Analytical balance (accurate to ±0.0001 g)

Thermostatic water bath

Distilled water (degassed)

Acetone or other suitable solvent for cleaning

(+)-3-(Trifluoroacetyl)camphor sample

Procedure:

Calibration of Pycnometer:

Thoroughly clean and dry the pycnometer and its stopper.

Weigh the empty, dry pycnometer (m_pyc).

Fill the pycnometer with distilled water and insert the stopper, allowing excess water to exit

through the capillary.

Place the filled pycnometer in the thermostatic water bath set to the desired temperature

(e.g., 25.0 °C) until thermal equilibrium is reached.

Remove the pycnometer, carefully dry the exterior, and weigh it (m_pyc+water).

Calculate the mass of the water (m_water = m_pyc+water - m_pyc).
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Determine the exact volume of the pycnometer using the known density of water at that

temperature (V = m_water / ρ_water).

Measurement of Sample Density:

Empty, clean, and dry the calibrated pycnometer.

Fill the pycnometer with (+)-3-(Trifluoroacetyl)camphor.

Repeat the thermal equilibration and drying steps as done for water.

Weigh the pycnometer filled with the sample (m_pyc+sample).

Calculate the mass of the sample (m_sample = m_pyc+sample - m_pyc).

Calculation:

Calculate the density of the sample using the formula: ρ_sample = m_sample / V.
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Pycnometer Calibration

Sample Measurement

Weigh empty, dry pycnometer

Fill with distilled water

Equilibrate temperature in water bath

Weigh pycnometer with water

Calculate pycnometer volume

Fill calibrated pycnometer with sample

Use calibrated volume

Equilibrate temperature in water bath

Weigh pycnometer with sample

Calculate sample mass

Calculate Density
(ρ = m/V)
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Caption: Workflow for Density Determination via Pycnometry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1580820?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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